Cas no 18708-86-6 (Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester)

• Product Name: Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester
• CAS No: 18708-86-6
• MF: C₁₂H₁₄Cl₃O₄P
• MW: 359.569921970367
• CID: 153293
• PubChem ID: 5377791
• Update Time: 2025-05-20

Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester
• α-Chlorfenvinphos （E type）
• (E)-2-Chloro-1-(2,4-dichlorophenyl)ethenyl diethyl phosphate
• (E)-Chlorfenvinfos
• (E)-Chlorfenvinphos
• 2-Chloro-1-(2,4-dichlorophenyl)ethenyl diethyl phosphate, (E)-
• Chlorfenvinphos (E), alpha
• Chlorfenvinphos (trans)
• Chlorfenvinphos E
• Phosphoric acid, 2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester, (E)-
• Phosphoric acid, 2-chloro-1-(2,4-dichlorophenyl)vinyl diethyl ester, (E)-
• trans-Isomer of chlorfenvinphos
• α-Chlorfenvinphos
• SUPONA
• BIRLANE
• APACHLOR
• ALPHA-CVP
• SUPONA(R)
• BIRLANE(R)
• SAPECRON(R)
• STELADONE(R)
• CHLORFENVINPHOS
• TRANS-CHLORFENVINPHOS
• SD 4072
• Shell 4072
• NCGC00163745-02
• WO4EMF0QD6
• Chlorfenvinfos
• O,O-Diethyl O-[1-(2,4-dichlorophenyl)-2-chlorovinyl] phosphate
• Birlan
• UNII-WO4EMF0QD6
• NCGC00163745-03
• 1ST20528
• Compound 4072
• BDBM50103619
• O,O-Diaethyl-O-1-(4,5-dichlorphenyl)-2-chlor-vinyl-phosphat
• CAS-470-90-6
• E-Chlorfenvinphos
• Phosphoric acid, 2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester
• Chlorfenvinphos (E/Z mixture)
• EN300-18533624
• CGA 26351
• Tox21_301573
• ENT 24969
• GC 4072
• Vinyphate
• Phosphoric acid, 2-chloro-1-(2,4-dichlorophenyl)vinyl diethyl ester
• O-2-Chlor-1-(2,4-dichlor-phenyl)-vinyl-O,O-diaethylphosphat
• Clofenvinfos (INN)
• 2-Chloro-1-(2,4-dichlorophenyl)vinyl diethyl phosphate
• O-2-Chloor-1-(2,4-dichloor-fenyl)-vinyl-O,O-diethylfosfaat
• Clofenvineosum
• Tox21_112069
• 2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl phosphate
• Supone
• Supona (TN)
• C8949
• 18708-86-6
• OMS 1328
• Diethyl 1-(2,4-Dichlorophenyl)-2-chlorovinyl phosphate
• Clofenvinfos
• Chlorfenvinphos, (E)-
• Phosphate de O,O-diethyle et de O-2-chloro-1-(2,4-dichlorophenyl) vinyle
• Q408184
• Dermaton
• PHOSPHORIC ACID, (1E)-2-CHLORO-1-(2,4-DICHLOROPHENYL)ETHENYL DIETHYL ESTER
• Vinylphate
• NS00066930
• Sapecron 50EC
• O-2-Cloro-1-(2,4-dicloro-fenil)-vinil-O,O-dietilfosfato
• 2-Chloro-1-(2,4-dichlorophenyl)ethenyl diethyl phosphate #
• Birlane 24 (Salt/Mix)
• CHEBI:38598
• O,O-Diethyl O-(2-chloro-1-(2',4'-dichlorophenyl)vinyl) phosphate
• Diethyl 2-chloro-1-(2,4-dichlorophenyl)vinyl phosphate
• NCGC00163745-01
• beta-2-Chloro-1-(2',4'-dichlorophenyl) vinyl diethylphosphate
• 2,4-Dichloro-a-(chloromethylene)benzyl alcohol diethyl phosphate
• [(E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl] diethyl phosphate
• C18654
• CFV
• Birlane 10G
• 2,4-Dichloro-alpha-(chloromethylene)benzyl diethyl phosphate
• alpha-Chlorfenvinphos
• SCHEMBL55326
• NCGC00255173-01
• 470-90-6
• DTXSID7034250
• Clofenvinphos
• Chlofenvinphos
• CHEMBL1411951
• Sapecron
• 2,4-Dichloro-.alpha.-(chloromethylene)benzyl diethyl phosphate
• AKOS015888364
• DTXCID5014250
• Steladone
• Benzyl alcohol, 2,4-dichloro-.alpha.-(chloromethylene)-, diethyl phosphate
• Chlorphenvinphos
• .ALPHA.-CVP
• CVP (pesticide)
• O,O-Dwuetylo-O-1-(2,4-dwuchlorofenylo)-2-chlorowinylofosforan
• Chlorofenvinphos
• FSAVDKDHPDSCTO-XYOKQWHBSA-N
• FSAVDKDHPDSCTO-UHFFFAOYSA-N
• D07722
• Chlorphenvinfos
• .alpha.-chlorfenvinphos

• Inchi： 1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/b12-8+
• InChI Key： FSAVDKDHPDSCTO-XYOKQWHBSA-N
• SMILES： ClC1C=C(C=CC=1/C(=C\Cl)/OP(=O)(OCC)OCC)Cl

Computed Properties

• Exact Mass: 357.969529g/mol
• Monoisotopic Mass: 357.969529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 396.5±42.0 °C at 760 mmHg
• Flash Point: 298.9±35.5 °C
• LogP: log Kow = 3.81
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Phosphoric acid,(1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester

Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester: A Comprehensive Review

Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 18708-86-6, belongs to a class of molecules that exhibit intriguing structural and functional properties. Its molecular structure, characterized by a diethyl ester group and chlorinated aromatic rings, makes it a promising candidate for various synthetic applications, particularly in the development of novel therapeutic agents.

The synthesis and characterization of Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester have been extensively studied due to its potential applications in medicinal chemistry. The presence of multiple chlorine atoms in the aromatic ring enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers have leveraged these properties to explore its role in the development of bioactive molecules that target specific biological pathways.

In recent years, there has been a growing interest in the use of chlorinated aromatic compounds as building blocks for drug discovery. The structural features of 18708-86-6 make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The diethyl ester functionality provides a site for further chemical modification, allowing for the creation of libraries of compounds with tailored pharmacological profiles.

The pharmacological potential of Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester has been further explored through computational modeling and experimental validation. These studies have highlighted its ability to interact with biological targets such as enzymes and receptors. The chlorinated phenyl rings contribute to hydrophobic interactions, while the double bond and ester group enable hydrogen bonding and other non-covalent interactions. This combination of features makes it a valuable tool for designing molecules with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its role in the development of novel antiviral agents. The structural motif found in 18708-86-6 has been shown to mimic natural substrates or inhibitors of viral enzymes. This has led to several promising candidates that are currently under investigation in preclinical studies. The ability to modulate viral replication through small molecule inhibitors is a critical strategy in combating emerging infectious diseases.

The synthetic pathways for producing Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester have also been optimized to enhance yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. These methodologies not only improve the scalability of production but also allow for the introduction of additional functional groups without compromising structural integrity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of its chlorinated aromatic system make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb light across multiple wavelengths could enhance device performance.

The environmental impact of synthesizing and using 18708-86-6 is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with the broader goals of reducing the ecological footprint of chemical manufacturing while maintaining high standards of product quality.

The future prospects for this compound are vast and multifaceted. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention will arise. The structural versatility of Phosphoric acid, (1E)-2-chloro-1-(2,4-dichlorophenyl)ethenyl diethyl ester ensures that it will remain a cornerstone in drug discovery efforts for years to come. Its role in addressing both acute and chronic diseases underscores its significance as a molecular scaffold with broad applicability.